Cas no 2138010-04-3 (1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2138010-04-3
• MF: C₉H₁₂BrN₅
• MW: 270.129079818726
• CID: 6592576
• PubChem ID: 165963213
• Update Time: 2025-05-19

1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine
• 2138010-04-3
• EN300-1111302
• 1-[(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H12BrN5/c1-6-8(11)3-12-15(6)5-7-4-14(2)13-9(7)10/h3-4H,5,11H2,1-2H3
• InChI Key： WGPCJEWUTFEEMI-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 269.02761g/mol
• Monoisotopic Mass: 269.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 2138010-04-3)

The compound 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 2138010-04-3) is a specialized pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique molecular structure featuring a brominated pyrazole core and an amine functional group, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and crop protection agents.

One of the key reasons for the growing interest in 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine is its role in drug discovery. The pyrazole scaffold is known for its bioactivity, and modifications like bromination and methylation can enhance its binding affinity to biological targets. Recent studies have highlighted its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with the current trend toward targeted therapies. Additionally, its CAS No. 2138010-04-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From an agrochemical perspective, this compound's bromine substituent offers unique reactivity, making it a valuable building block for pesticide formulations. As the demand for sustainable farming solutions rises, researchers are investigating its potential in creating next-generation herbicides and fungicides. The compound's stability and synthetic flexibility also make it a candidate for green chemistry applications, addressing the global push for environmentally friendly alternatives.

In the realm of material science, 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine has shown promise in the synthesis of functional polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has opened doors for innovations in catalysis and sensor technology. This versatility underscores its importance in interdisciplinary research, bridging gaps between organic chemistry and nanotechnology.

For those seeking synthetic protocols or analytical data on CAS No. 2138010-04-3, recent publications have detailed optimized methods for its preparation and purification. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. Furthermore, the compound's safety profile and handling guidelines are critical considerations for laboratories, emphasizing the need for proper storage and waste disposal practices.

As the scientific community continues to explore the potential of pyrazole-based compounds, 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine remains a focal point for innovation. Its applications span from life sciences to industrial chemistry, making it a subject of ongoing research and development. For those interested in its commercial availability or collaborative opportunities, connecting with specialty chemical suppliers and research institutions is highly recommended.